Cas no 1146290-63-2 ((6-nitro-1,3-benzodioxol-5-yl)hydrazine)

• Product Name: (6-nitro-1,3-benzodioxol-5-yl)hydrazine
• CAS No: 1146290-63-2
• MF: C₇H₇N₃O₄
• MW: 197.148181200027
• CID: 5205810
• Update Time: 2025-08-04

(6-nitro-1,3-benzodioxol-5-yl)hydrazine Chemical and Physical Properties

Names and Identifiers

• (6-nitro-1,3-benzodioxol-5-yl)hydrazine
• (6-Nitro-benzo[1,3]dioxol-5-yl)-hydrazine
• (6-NITRO-2H-1,3-BENZODIOXOL-5-YL)HYDRAZINE
• (6-nitrobenzo[d][1,3]dioxol-5-yl)hydrazine
• BBL009504
• STL119725
• BB 0246596
• 1-(6-Nitro-1,3-benzodioxol-5-yl)hydrazine

• Inchi： 1S/C7H7N3O4/c8-9-4-1-6-7(14-3-13-6)2-5(4)10(11)12/h1-2,9H,3,8H2
• InChI Key： QEBPQOLOKZLPQR-UHFFFAOYSA-N
• SMILES： O1COC2C=C(C(=CC1=2)NN)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 232
• XLogP3: 1.4
• Topological Polar Surface Area: 102

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on (6-nitro-1,3-benzodioxol-5-yl)hydrazine

Compound CAS No. 1146290-63-2: (6-Nitro-1,3-Benzodioxol-5-Yl)Hydrazine

The compound with CAS No. 1146290-63-2, commonly referred to as (6-nitro-1,3-benzodioxol-5-yl)hydrazine, is a significant molecule in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzodioxole ring with a hydrazine group and a nitro substituent. The benzodioxole moiety, known for its stability and versatility, serves as a foundational structure for various chemical modifications. The presence of the nitro group at the 6-position introduces additional reactivity and functional diversity, making this compound a valuable intermediate in synthetic chemistry.

Recent studies have highlighted the potential of (6-nitro-1,3-benzodioxol-5-yl)hydrazine in drug discovery and development. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those targeting neurodegenerative diseases and cancer. The hydrazine group in the molecule is known to facilitate the formation of imine bonds, which are crucial in the design of peptide-based drugs and other therapeutic agents.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution and condensation reactions. One notable approach involves the reaction of 6-nitrobenzodioxole with hydrazine derivatives under controlled conditions to yield the desired product. The optimization of these reaction conditions has been a focus of recent research, with studies emphasizing the importance of solvent selection and reaction temperature in achieving high yields and purity.

The chemical properties of CAS No. 1146290-63-2 make it an attractive candidate for further exploration in medicinal chemistry. Its ability to undergo various functional group transformations allows for the creation of diverse derivatives with potential pharmacological activities. For instance, researchers have investigated the anti-inflammatory and antioxidant properties of this compound, finding promising results that warrant further preclinical studies.

In addition to its role in drug discovery, this compound has also found applications in materials science. The benzodioxole ring's aromaticity and stability contribute to its use in designing advanced materials such as polymers and organic semiconductors. Recent advancements in nanotechnology have leveraged the unique electronic properties of this compound to develop novel materials for electronic devices.

The study of (6-nitro-1,3-benzodioxol-5-yl)hydrazine continues to evolve with contributions from chemists worldwide. Collaborative efforts between academic institutions and pharmaceutical companies have accelerated its development into practical applications. As research progresses, this compound is expected to play an increasingly important role in both therapeutic development and material innovation.